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Compound of Interest

Compound Name: Vipadenant

Cat. No.: B1683563

Application Notes and Protocols for Research-
Grade Vipadenant

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of research-
grade Vipadenant, a potent and selective adenosine AzA receptor antagonist.

Product Information and Sourcing

Vipadenant (also known as BIIB014) is a high-affinity antagonist for the adenosine A2A
receptor. For research purposes, it is critical to source high-purity Vipadenant to ensure the
reliability and reproducibility of experimental results. Several reputable suppliers offer research-
grade Vipadenant. It is recommended to obtain a Certificate of Analysis (CoA) from the
supplier to verify the identity and purity of the compound.

Table 1: Sourcing Information for Research-Grade Vipadenant
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Supplier Product Name(s) Purity Storage Conditions

Powder: -20°C for 3

MedChemExpress Vipadenant (BIIB-014) >98% years; In solvent:
-80°C for 2 years.[1]

Dry, dark, and at O -
MedKoo Biosciences Vipadenant (BIIB014) Not specified 4°C for short term or
-20°C for long term.[2]

Cayman Chemical Vipadenant (BIIB-014) =98% -20°C.[3]

-20°C for 3 years; 4°C
Immunomart Vipadenant 98.02% for 2 years (Powder).

[4]

i Powder: -20°C for 3
o Vipadenant (BIIB014; -
AbMole BioScience Not specified years; In solvent:

CEB-4520
) -80°C for 6 months.[5]

Axon Medchem Vipadenant (BIIB014) Not specified Not specified

Mechanism of Action and Signhaling Pathway

Vipadenant functions as a selective antagonist of the adenosine AzA receptor. This receptor is
a G-protein coupled receptor (GPCR) that, upon activation by endogenous adenosine, couples
to a Gs protein, leading to the activation of adenylyl cyclase. This, in turn, increases
intracellular levels of cyclic AMP (cCAMP), a key second messenger. By blocking the A2A
receptor, Vipadenant inhibits this signaling cascade, thereby modulating downstream cellular
processes. In the central nervous system, particularly in the basal ganglia, A2A receptors are
highly expressed and play a crucial role in regulating dopaminergic neurotransmission.
Antagonism of A2A receptors by Vipadenant can enhance dopamine D2 receptor-mediated
signaling, which is a key mechanism for its potential therapeutic effects in conditions like

Parkinson's disease.
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Figure 1. Vipadenant's antagonistic effect on the A2A receptor signaling pathway.

Quantitative Data

Vipadenant exhibits high affinity for the human adenosine AzA receptor with significant

selectivity over other adenosine receptor subtypes.

Table 2: Binding Affinity of Vipadenant for Human Adenosine Receptors

Receptor Subtype Ki (nM) Reference
AA 1.3

A1 68

AzB 63

As 1005

Experimental Protocols
In Vitro Radioligand Binding Assay

This protocol is designed to determine the binding affinity of Vipadenant for the adenosine A2A
receptor using a competitive radioligand binding assay with [3H]ZM241385, a known selective
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A2A antagonist radioligand.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

Prepare cell membranes Seed A2A receptor-expressing
expressing A2A receptors cells in a 96-well plate

Incubate membranes with Pre-incubate cells with
[3H]ZM241385 and varying Vipadenant at various concentrations

concentrations of Vipadenant i

Stimulate cells with an A2A
; Sepa}rqte bour_1d from receptor agonist (e.g., NECA)

ree radioligand via filtration

intracellular cAMP levels

(e.q., usmg an ELISA kit)

Lyse cells and measure
Quantify bound radioactivity
using liquid scintillation counting

Analyze data to determine Analyze data to determine
IC50 and calculate Ki the IC50 of Vipadenant
Administer vehicle or
Vipadenant to rats

After a pre-treatment period,
administer haloperidol
(At set time points, assess)

t

catalepsy using the bar tes

'

Record the latency to
remove forepaws from the bar

'

( ompare catalepsy scores
b

etween treatment groups

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1683563?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683563?utm_src=pdf-custom-synthesis
https://bpsbioscience.com/media/wysiwyg/Imtx/79381.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4854836/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4854836/
https://www.researchgate.net/figure/A2a-receptor-signaling-pathways-A2a-receptor-is-coupled-to-a-Gs-protein-Its-activation_fig1_49606329
https://www.frontiersin.org/journals/behavioral-neuroscience/articles/10.3389/fnbeh.2022.867180/full
https://www.frontiersin.org/journals/behavioral-neuroscience/articles/10.3389/fnbeh.2022.867180/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC1565856/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1565856/
https://www.benchchem.com/product/b1683563#sources-for-purchasing-research-grade-vipadenant-for-experiments
https://www.benchchem.com/product/b1683563#sources-for-purchasing-research-grade-vipadenant-for-experiments
https://www.benchchem.com/product/b1683563#sources-for-purchasing-research-grade-vipadenant-for-experiments
https://www.benchchem.com/product/b1683563#sources-for-purchasing-research-grade-vipadenant-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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